Cas no 111649-72-0 (p-Fluoro-a-acetamidocinnamic Acid)

• Product Name: p-Fluoro-a-acetamidocinnamic Acid
• CAS No: 111649-72-0
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 129346
• PubChem ID: 739166
• Update Time: 2025-04-18

p-Fluoro-a-acetamidocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• p-Fluoro-α-acetamidocinnamic Acid
• p-Fluoro-a-acetamidocinnamic Acid
• 2-Propenoic acid,2-(acetylamino)-3-(4-fluorophenyl)-
• p-Fluoro-Alpha-acetamidocinnamic Acid
• (2Z)-2-Acetamido-3-(4-Fluorophenyl)Acrylic Acid
• 2-(AcetylaMino)-3-(4-fluorophenyl)-2-propenoic Acid
• 2-acetamido-3-(4-fluorophenyl)prop-2-enoic Acid
• FT-0668600
• 111649-72-0
• p-fluoroacetaminocinnamic acid
• AKOS030240118
• (2Z)-2-ACETAMIDO-3-(4-FLUOROPHENYL)PROP-2-ENOIC ACID

• Inchi： 1S/C11H10FNO3/c1-7(14)13-10(11(15)16)6-8-2-4-9(12)5-3-8/h2-6H,1H3,(H,13,14)(H,15,16)
• InChI Key： PYGHVJGHLGZANA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C=C(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 223.06400
• Monoisotopic Mass: 223.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.328
• Melting Point: 222-223°C
• Boiling Point: 452.5°C at 760 mmHg
• Flash Point: 227.5°C
• Refractive Index: 1.586
• PSA: 66.40000
• LogP: 1.77820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives